Cas no 147165-12-6 (3-Pyridazinecarboxylicacid, 6-(butylamino)-)
147165-12-6 structure
Product Name:3-Pyridazinecarboxylicacid, 6-(butylamino)-
CAS No:147165-12-6
MF:C9H13N3O2
MW:195.218421697617
CID:101176
PubChem ID:10465250
Update Time:2025-04-18
3-Pyridazinecarboxylicacid, 6-(butylamino)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridazinecarboxylicacid, 6-(butylamino)-
- 6-(butylamino)pyridazine-3-carboxylic acid
- 3-Pyridazinecarboxylicacid,6-(butylamino)-(9CI)
- 3-pyridazinecarboxylic acid,6-(butylamino)-
- DTXSID70440333
- 147165-12-6
- 6-(BUTYLAMINO)PYRIDAZINE-3-CARBOXYLICACID
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- Inchi: 1S/C9H13N3O2/c1-2-3-6-10-8-5-4-7(9(13)14)11-12-8/h4-5H,2-3,6H2,1H3,(H,10,12)(H,13,14)
- InChI Key: GJKXKPAQOFDVSE-UHFFFAOYSA-N
- SMILES: OC(C1=CC=C(N=N1)NCCCC)=O
Computed Properties
- Exact Mass: 195.10089
- Monoisotopic Mass: 195.100776666g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 75.1Ų
Experimental Properties
- PSA: 75.11
3-Pyridazinecarboxylicacid, 6-(butylamino)- Related Literature
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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